Cas no 58050-53-6 (2-Furancarboxamide, N-(4-bromophenyl)-)

2-Furancarboxamide, N-(4-bromophenyl)- structure
58050-53-6 structure
Product Name:2-Furancarboxamide, N-(4-bromophenyl)-
CAS No:58050-53-6
MF:C11H8BrNO2
MW:266.090722084045
CID:1608723
PubChem ID:531895
Update Time:2025-04-21

2-Furancarboxamide, N-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxamide, N-(4-bromophenyl)-
    • N-(4-bromophenyl)furan-2-carboxamide
    • CHEMBL1509086
    • Z27786855
    • HMS2493B18
    • SMR000137255
    • DTXSID50336280
    • N-(4-bromophenyl)-2-furamide
    • STK144570
    • AKOS000170885
    • SR-01000200160
    • SR-01000200160-1
    • 58050-53-6
    • KAMNXJSIJYSCFV-UHFFFAOYSA-N
    • MLS000532316
    • SCHEMBL7020527
    • Inchi: 1S/C11H8BrNO2/c12-8-3-5-9(6-4-8)13-11(14)10-2-1-7-15-10/h1-7H,(H,13,14)
    • InChI Key: KAMNXJSIJYSCFV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC(C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 264.97384
  • Monoisotopic Mass: 264.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.24
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